Cas no 761345-22-6 (1H-Imidazole-5-ethanamine,N,4-diethyl-)

• Product Name: 1H-Imidazole-5-ethanamine,N,4-diethyl-
• CAS No: 761345-22-6
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 550021
• PubChem ID: 45120899
• Update Time: 2025-04-19

1H-Imidazole-5-ethanamine,N,4-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-ethanamine,N,4-diethyl-
• 1H-Imidazole-4-ethanamine,N,5-diethyl- (9CI)
• 761345-22-6
• N-ethyl-2-(4-ethyl-1H-imidazol-5-yl)ethanamine

• Inchi： 1S/C9H17N3/c1-3-8-9(12-7-11-8)5-6-10-4-2/h7,10H,3-6H2,1-2H3,(H,11,12)
• InChI Key： AGHGAQGGBQKNDF-UHFFFAOYSA-N
• SMILES： N(CC)CCC1=C(CC)N=CN1

Computed Properties

• Exact Mass: 167.14241
• Monoisotopic Mass: 167.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.7A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 40.71